4-[4-(4-chlorobenzoyl)-1-piperazinyl]-2-methyl-6-(1-piperidinyl)pyrimidine

• IUPAC Name: (4-chlorophenyl)-[4-(2-methyl-6-piperidin-1-ylpyrimidin-4-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C21H26ClN5O/c1-16-23-19(25-9-3-2-4-10-25)15-20(24-16)26-11-13-27(14-12-26)21(28)17-5-7-18(22)8-6-17/h5-8,15H,2-4,9-14H2,1H3
• InChI Key: CDMLHCWDDPQTOE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCN(CC2)C(=O)C3=CC=C(C=C3)Cl)N4CCCCC4
• Molecular Formula: C21H26ClN5O
• Molecular Weight: 399.9 g/mol

Description

4-[4-(4-chlorobenzoyl)-1-piperazinyl]-2-methyl-6-(1-piperidinyl)pyrimidine, also known as TAK-659, is a small molecule inhibitor that has been developed as a potential treatment for various types of cancer and autoimmune diseases. This compound has been shown to have a high affinity for protein kinases, which are enzymes that play a critical role in regulating cell growth and proliferation.

Mechanism of Action

4-[4-(4-chlorobenzoyl)-1-piperazinyl]-2-methyl-6-(1-piperidinyl)pyrimidine exerts its pharmacological effects by binding to the ATP-binding site of protein kinases, thereby blocking their activity. This leads to the inhibition of downstream signaling pathways that are critical for cell growth and survival.
Biochemical and Physiological Effects:
4-[4-(4-chlorobenzoyl)-1-piperazinyl]-2-methyl-6-(1-piperidinyl)pyrimidine has been shown to have potent anti-tumor activity in various preclinical models of cancer, including lymphoma, leukemia, and solid tumors. It has also been shown to have immunomodulatory effects, which make it a potential treatment for autoimmune diseases such as rheumatoid arthritis and lupus.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-[4-(4-chlorobenzoyl)-1-piperazinyl]-2-methyl-6-(1-piperidinyl)pyrimidine is its high specificity for protein kinases, which reduces the risk of off-target effects. However, its efficacy may be limited by the development of drug resistance, which is a common problem with targeted therapies.

Future Directions

There are several potential future directions for the development of 4-[4-(4-chlorobenzoyl)-1-piperazinyl]-2-methyl-6-(1-piperidinyl)pyrimidine. One area of research is the identification of biomarkers that can predict response to treatment, which would help to personalize therapy for individual patients. Another area of research is the development of combination therapies that can enhance the anti-tumor activity of 4-[4-(4-chlorobenzoyl)-1-piperazinyl]-2-methyl-6-(1-piperidinyl)pyrimidine. Additionally, further studies are needed to evaluate the safety and efficacy of 4-[4-(4-chlorobenzoyl)-1-piperazinyl]-2-methyl-6-(1-piperidinyl)pyrimidine in clinical trials.

Scientific Research Applications

4-[4-(4-chlorobenzoyl)-1-piperazinyl]-2-methyl-6-(1-piperidinyl)pyrimidine has been extensively studied in preclinical models of cancer and autoimmune diseases. It has been shown to inhibit the activity of several protein kinases, including Bruton's tyrosine kinase (BTK), which is a key regulator of B-cell receptor signaling. This inhibition leads to the suppression of cell proliferation and the induction of apoptosis in cancer cells.